Cas no 887460-15-3 (1,3,6,7-tetramethyl-8-(4-phenoxyphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)
1,3,6,7-tetramethyl-8-(4-phenoxyphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 1,3,6,7-tetramethyl-8-(4-phenoxyphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
- 2,4,7,8-tetramethyl-6-(4-phenoxyphenyl)purino[7,8-a]imidazole-1,3-dione
- Z247616384
- 887460-15-3
- AKOS001411540
- SR-01000021897-1
- SR-01000021897
- 1,3,6,7-tetramethyl-8-(4-phenoxyphenyl)-1,3,5-trihydro-4-imidazolino[1,2-h]pur ine-2,4-dione
- 1,3,6,7-tetramethyl-8-(4-phenoxyphenyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
- F2542-1346
-
- Inchi: 1S/C23H21N5O3/c1-14-15(2)28-19-20(25(3)23(30)26(4)21(19)29)24-22(28)27(14)16-10-12-18(13-11-16)31-17-8-6-5-7-9-17/h5-13H,1-4H3
- InChI Key: JGWGABPKHMZRGW-UHFFFAOYSA-N
- SMILES: O=C1C2=C(N(C([H])([H])[H])C(N1C([H])([H])[H])=O)N=C1N(C3C([H])=C([H])C(=C([H])C=3[H])OC3C([H])=C([H])C([H])=C([H])C=3[H])C(C([H])([H])[H])=C(C([H])([H])[H])N12
Computed Properties
- Exact Mass: 415.16443955g/mol
- Monoisotopic Mass: 415.16443955g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 31
- Rotatable Bond Count: 3
- Complexity: 705
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 72.1Ų
1,3,6,7-tetramethyl-8-(4-phenoxyphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2542-1346-2μmol |
1,3,6,7-tetramethyl-8-(4-phenoxyphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
887460-15-3 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F2542-1346-5μmol |
1,3,6,7-tetramethyl-8-(4-phenoxyphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
887460-15-3 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
| Life Chemicals | F2542-1346-10μmol |
1,3,6,7-tetramethyl-8-(4-phenoxyphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
887460-15-3 | 90%+ | 10μmol |
$69.0 | 2023-07-28 | |
| Life Chemicals | F2542-1346-20μmol |
1,3,6,7-tetramethyl-8-(4-phenoxyphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
887460-15-3 | 90%+ | 20μmol |
$79.0 | 2023-07-28 | |
| Life Chemicals | F2542-1346-1mg |
1,3,6,7-tetramethyl-8-(4-phenoxyphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
887460-15-3 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F2542-1346-2mg |
1,3,6,7-tetramethyl-8-(4-phenoxyphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
887460-15-3 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
| Life Chemicals | F2542-1346-3mg |
1,3,6,7-tetramethyl-8-(4-phenoxyphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
887460-15-3 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
| Life Chemicals | F2542-1346-4mg |
1,3,6,7-tetramethyl-8-(4-phenoxyphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
887460-15-3 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F2542-1346-5mg |
1,3,6,7-tetramethyl-8-(4-phenoxyphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
887460-15-3 | 90%+ | 5mg |
$69.0 | 2023-07-28 | |
| Life Chemicals | F2542-1346-10mg |
1,3,6,7-tetramethyl-8-(4-phenoxyphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
887460-15-3 | 90%+ | 10mg |
$79.0 | 2023-07-28 |
1,3,6,7-tetramethyl-8-(4-phenoxyphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Additional information on 1,3,6,7-tetramethyl-8-(4-phenoxyphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
Recent Advances in the Study of 1,3,6,7-tetramethyl-8-(4-phenoxyphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS: 887460-15-3)
The compound 1,3,6,7-tetramethyl-8-(4-phenoxyphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS: 887460-15-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazopurine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.
One of the most notable advancements in the study of this compound is its role as a potent inhibitor of specific kinases involved in inflammatory and oncogenic pathways. Researchers have demonstrated that 1,3,6,7-tetramethyl-8-(4-phenoxyphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione exhibits high selectivity and affinity for certain kinase targets, making it a valuable candidate for drug development. Structural-activity relationship (SAR) studies have further elucidated the critical functional groups responsible for its biological activity, paving the way for the design of more potent derivatives.
In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential in targeting other molecular pathways. For instance, studies have indicated its efficacy in modulating oxidative stress and apoptosis in cancer cells, suggesting a broader therapeutic scope. The compound's ability to cross the blood-brain barrier has also been investigated, opening new avenues for its application in neurodegenerative diseases. These findings underscore the versatility of 1,3,6,7-tetramethyl-8-(4-phenoxyphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione as a multifunctional therapeutic agent.
The synthesis of this compound has been optimized to improve yield and purity, with recent protocols emphasizing green chemistry principles to minimize environmental impact. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the synthesized product. Furthermore, computational modeling and molecular docking studies have provided insights into the compound's binding interactions with its biological targets, facilitating the rational design of next-generation analogs.
Despite these promising developments, challenges remain in the clinical translation of 1,3,6,7-tetramethyl-8-(4-phenoxyphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione. Issues such as pharmacokinetic properties, toxicity profiles, and formulation stability need to be addressed in future research. Ongoing preclinical studies are expected to provide critical data on these aspects, ultimately determining the compound's viability as a therapeutic agent. Collaborative efforts between academia and industry will be essential to accelerate its development and commercialization.
In conclusion, the recent research on 1,3,6,7-tetramethyl-8-(4-phenoxyphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS: 887460-15-3) highlights its significant potential in chemical biology and pharmaceutical applications. Its diverse biological activities, coupled with advancements in synthesis and structural characterization, position it as a promising candidate for further investigation. As the scientific community continues to explore its therapeutic possibilities, this compound may soon emerge as a key player in the treatment of various diseases.
887460-15-3 (1,3,6,7-tetramethyl-8-(4-phenoxyphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)